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Compound of Interest

Compound Name: Fezolamine

Cat. No.: B1217759 Get Quote

Fezolamine, an investigational antidepressant that acts as a serotonin, norepinephrine, and

dopamine reuptake inhibitor, requires careful handling and disposal due to its bioactive

properties.[1][2] Although never marketed, it is utilized in research settings.[1] Adherence to

proper disposal protocols is crucial to ensure personnel safety and environmental protection.

This guide provides detailed, step-by-step procedures for the safe disposal of Fezolamine,

aligning with general best practices for laboratory chemical and pharmaceutical waste

management.

Key Chemical and Physical Properties
A summary of Fezolamine's known properties is presented below. This information is essential

for a comprehensive understanding and safe handling of the compound.

Property Value

Molecular Formula C₂₀H₂₃N₃

Molecular Weight 305.4 g/mol

CAS Number 80410-36-2

Appearance Solid powder

Synonyms WIN-41,528-2

(Data sourced from PubChem and other chemical databases)[1][2][3][4][5]
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Experimental Protocols: Disposal Procedures
The following step-by-step process outlines the recommended procedure for the disposal of

Fezolamine. This protocol is based on general guidelines for the disposal of research

chemicals and pharmaceutical waste, as a specific Safety Data Sheet (SDS) with explicit

disposal instructions for Fezolamine is not readily available.

Step 1: Personal Protective Equipment (PPE)

Before handling Fezolamine, ensure appropriate PPE is worn. This includes:

Safety goggles or a face shield

Chemical-resistant gloves

A lab coat

Step 2: Waste Segregation and Collection

Do not dispose of Fezolamine down the drain or in regular trash.

All solid Fezolamine waste, including contaminated consumables (e.g., weighing paper,

pipette tips), should be collected in a designated, clearly labeled hazardous waste container.

For solutions containing Fezolamine, collect them in a separate, sealed, and properly

labeled container for liquid hazardous waste.

Step 3: Waste Labeling

The hazardous waste container must be labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Fezolamine"

The concentration and quantity of the waste

The date of accumulation
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Step 4: Storage of Waste

Store the hazardous waste container in a designated, secure area away from incompatible

materials. The storage area should be well-ventilated.

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Adhere to all local, state, and federal regulations regarding pharmaceutical waste

disposal.[6][7]

Logical Workflow for Fezolamine Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Fezolamine waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Fezolamine waste.

This comprehensive approach to the disposal of Fezolamine will help ensure the safety of

laboratory personnel and minimize the environmental impact of this research compound.

Always consult your institution's specific safety and disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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